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Compound of Interest

Compound Name: 10-Hydroxydec-6-en-2-one

Cat. No.: B15462089 Get Quote

Technical Dossier: 10-Hydroxydec-6-en-2-one
An In-depth Technical Guide on the Core Chemical Properties and Structure

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive searches of chemical databases, scientific literature, and commercial

supplier catalogs did not yield specific information for 10-Hydroxydec-6-en-2-one. This

suggests that it is not a widely studied or commercially available compound. The following

dossier will instead focus on the well-documented and structurally related compound, (E)-10-

hydroxydec-2-enoic acid (10-HDA), a prominent component of royal jelly. This information is

provided as a valuable reference for researchers investigating similar chemical structures.

Structural Comparison: 10-Hydroxydec-6-en-2-one
vs. (E)-10-hydroxydec-2-enoic acid
The primary distinctions between the requested compound and 10-HDA lie in the placement of

the carbon-carbon double bond and the nature of the oxygenated functional group at the head

of the carbon chain.

10-Hydroxydec-6-en-2-one: Possesses a ketone at the C2 position and a double bond

between C6 and C7.
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(E)-10-hydroxydec-2-enoic acid: Features a carboxylic acid at the C1 position and a double

bond in conjugation with the carbonyl, between C2 and C3.

Requested Compound (Data Unavailable)

Documented Analogue

10-Hydroxydec-6-en-2-one

CH3-C(=O)-CH2-CH2-CH2-CH=CH-CH2-CH2-CH2-OH

(E)-10-hydroxydec-2-enoic acid (10-HDA)

HOOC-CH=CH-CH2-CH2-CH2-CH2-CH2-CH2-CH2-OH

Click to download full resolution via product page

Caption: Structural formulas of the requested compound and its documented analogue.

(E)-10-hydroxydec-2-enoic acid (10-HDA): A
Technical Overview
10-HDA is the most abundant fatty acid in royal jelly and is credited with many of its biological

properties, including antibacterial, anti-inflammatory, and immunomodulatory effects.[1]

Chemical Properties and Structure
Below is a summary of the key chemical identifiers and properties for 10-HDA.
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Property Value

IUPAC Name (E)-10-hydroxydec-2-enoic acid[2]

Molecular Formula C₁₀H₁₈O₃[2]

Molecular Weight 186.25 g/mol [2]

CAS Number 14113-05-4[2]

Melting Point 58-59 °C[3]

Boiling Point 339.2±15.0 °C (Predicted)[3]

Solubility

Soluble in methanol, ethanol, chloroform, ether;

slightly soluble in acetone; hardly soluble in

water.[3]

SMILES C(CCC/C=C/C(=O)O)CCCO[2]

InChI
InChI=1S/C10H18O3/c11-9-7-5-3-1-2-4-6-8-

10(12)13/h6,8,11H,1-5,7,9H2,(H,12,13)/b8-6+[2]

Experimental Protocols
Synthesis of (E)-10-hydroxydec-2-enoic acid

A common synthetic route to 10-HDA involves the selective oxidation of a diol, followed by a

Wittig-type reaction and subsequent hydrolysis.[4][5]

Methodology:

Selective Oxidation: 1,8-octanediol is oxidized to 8-hydroxyoctanal. This can be achieved

using a silica gel-supported sodium bisulfite system in dichloromethane, which offers mild

reaction conditions and straightforward product purification.[4]

Wittig-Horner Reaction: The resulting 8-hydroxyoctanal is reacted with a phosphonate ester,

such as triethyl phosphonoacetate, in the presence of a base (e.g., potassium carbonate) to

form the ethyl ester of 10-HDA.[4][6] This reaction typically establishes the (E)-configuration

of the double bond.
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Saponification (Hydrolysis): The ethyl ester is then hydrolyzed to the carboxylic acid using a

base like potassium hydroxide in an aqueous-alcoholic solution.[4][6]

Purification: The final product, 10-HDA, is isolated by acidification of the reaction mixture,

followed by filtration and recrystallization from a suitable solvent system like ether/petroleum

ether.[4]

1,8-Octanediol

Selective Oxidation
(e.g., NaHSO₃/SiO₂)

8-Hydroxyoctanal

Wittig-Horner Reaction
(with Triethyl Phosphonoacetate)

Ethyl 10-hydroxy-2-decenoate

Saponification
(e.g., KOH)

(E)-10-hydroxydec-2-enoic acid
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Caption: A generalized workflow for the synthesis of 10-HDA.

Signaling Pathways and Biological Activity
10-HDA is known to interact with various cellular targets to exert its biological effects. One such

mechanism is the scavenging of hydroxyl radicals, thereby protecting cells from oxidative

damage.[1]

Cellular Protection Against Oxidative Stress:

10-HDA can directly neutralize hydroxyl radicals (•OH), which are highly reactive oxygen

species (ROS) that can damage cellular components like lipids, proteins, and DNA.[1] In

vascular smooth muscle cells (VSMCs), this scavenging activity has been shown to mitigate

cytotoxicity by reducing lipid peroxidation and restoring levels of the endogenous antioxidant,

glutathione.[1] This protective effect helps to maintain cellular homeostasis and function in the

face of oxidative stress.
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Caption: Logical diagram of 10-HDA's protective role against oxidative stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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